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Introduction

NP213 (Novexatin®) is a novel, synthetic cyclic antifungal peptide developed for the topical

treatment of onychomycosis.[1][2] Designed based on natural host defense peptides (HDPs),

NP213 is a water-soluble, fungicidal agent that has demonstrated high efficacy and safety in

clinical trials.[3][4][5] A key feature of NP213 is its ability to effectively penetrate the dense

structure of the human nail in a simple water-based formulation, without the need for chemical

penetration enhancers or organic solvents.[1][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the standard methodologies used to formulate and evaluate

topical preparations of NP213. While the existing aqueous formulation is highly effective for

transungual delivery, the protocols detailed herein are the gold-standard methods for assessing

the performance, skin penetration, and safety of any new or modified NP213 formulation

intended for topical application. The provided data is based on published clinical trial results for

NP213.

Drug Absorption Pathways and NP213 Profile
Effective topical delivery requires the active pharmaceutical ingredient (API) to traverse the

primary barrier of the skin, the stratum corneum, or the nail plate. The principal routes of

penetration for topical agents are the transcellular (through cells), intercellular (between cells),

and transappendageal (via hair follicles and glands) pathways.[7][8][9] NP213 is specifically

designed for high permeability through the keratin structure of the nail.[1][3]
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Fig. 1: General pathways for topical drug absorption through the skin.

Quantitative Data from Clinical Studies
The following tables summarize the key efficacy and safety data from Phase I and IIa clinical

trials of NP213 for the treatment of onychomycosis.[1][2]

Table 1: Summary of NP213 Phase IIa Efficacy Data

Parameter
Study 1 (180-day follow-

up)
Study 2 (360-day follow-

up)

Treatment Duration 28 days 28 days

Mycological Cure Rate 43.3% 56.5%

Patient-Reported Improvement After 14 days of application After 14 days of application

Causative Pathogen Trichophyton spp. Trichophyton spp.

Data sourced from published clinical trials of NP213 in a water-based formulation.[2][3][4]

Table 2: Summary of NP213 Safety and Systemic Exposure Data
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Parameter Method Result

Systemic Absorption Plasma Level Analysis
No detectable drug in
plasma[1][5]

Maximum Exposure
Daily application of 2800 mg

over 28 days

No safety or tolerability

concerns[1][5]

Clinical Trial Participants

Exposed
238

No significant adverse events

reported[1][5]

Data confirms the high safety profile of topically applied NP213.[4][5]

Experimental Protocols
The following protocols are standard, validated methods for assessing the topical delivery and

cytotoxic potential of a formulation containing NP213.

Protocol: In Vitro Permeation Test (IVPT)
This protocol describes the use of vertical Franz diffusion cells to quantify the permeation of

NP213 through a skin membrane, the gold-standard method for in vitro absorption studies.[10]

[11]
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1. Prepare Human Ex Vivo Skin
(Dermatome to 300-500 µm)

2. Mount Skin in Franz Cell
(Stratum Corneum facing donor chamber)

3. Equilibrate Skin
(32°C with receptor fluid)

4. Apply NP213 Formulation
(Finite dose, e.g., 5-10 mg/cm²)

5. Sample Receptor Fluid
(At predefined time points: 0, 2, 4, 8, 12, 24h)

7. Process Skin at Endpoint
(Wash, tape strip, digest)

After 24h

6. Analyze Samples
(LC-MS/MS for NP213 quantification)

9. Calculate Flux & Permeation Parameters

8. Quantify Drug in Skin Layers

 

1. Apply NP213 Formulation to Skin
(In vivo or ex vivo)

2. Incubate for Defined Period

3. Clean Excess Formulation
(Wipe gently without pressure)

4. Apply Adhesive Tape
(e.g., D-Squame®, Tesa®)

5. Apply Uniform Pressure
(Use constant weight roller, e.g., 80 g/cm²)

6. Remove Tape Strip
(Consistent, rapid motion)

7. Repeat for 15-30 Strips

8. Extract NP213 from Tapes
(Solvent extraction and sonication)

9. Quantify NP213 via LC-MS/MS

10. Plot Concentration vs. Strip Number

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Seed Keratinocytes in 96-well Plate
(e.g., 1x10⁴ cells/well)

2. Incubate for 24h
(Allow cell adherence)

3. Treat with NP213 Formulation
(Serial dilutions + controls)

4. Incubate for 24-48h

5. Add MTT Reagent
(e.g., 0.5 mg/mL final concentration)

6. Incubate for 2-4h at 37°C
(Allow formazan formation)

7. Solubilize Formazan Crystals
(Add DMSO or Solubilization Buffer)

8. Read Absorbance at 570 nm
(Using a plate reader)

9. Calculate % Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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